Cas no 42760-43-0 (Benzenesulfonyl chloride, 4-amino-3,5-dinitro-)

• Product Name: Benzenesulfonyl chloride, 4-amino-3,5-dinitro-
• CAS No: 42760-43-0
• MF: C₆H₄ClN₃O₆S
• MW: 281.630458831787
• CID: 3984113
• Update Time: 2025-05-23

Benzenesulfonyl chloride, 4-amino-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-amino-3,5-dinitro-

• Inchi： 1S/C6H4ClN3O6S/c7-17(15,16)3-1-4(9(11)12)6(8)5(2-3)10(13)14/h1-2H,8H2
• InChI Key： QPPCKCYMESOOPN-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC([N+]([O-])=O)=C(N)C([N+]([O-])=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines

Additional information on Benzenesulfonyl chloride, 4-amino-3,5-dinitro-

Recent Advances in the Study of Benzenesulfonyl chloride, 4-amino-3,5-dinitro- (CAS: 42760-43-0) and Its Applications in Chemical Biology and Medicine

Benzenesulfonyl chloride, 4-amino-3,5-dinitro- (CAS: 42760-43-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonyl chloride and nitro-functionalized benzene ring, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, material science, and biochemical applications, making it a subject of intense research.

One of the key areas of interest is the role of Benzenesulfonyl chloride, 4-amino-3,5-dinitro- in the development of novel sulfonamide-based therapeutics. Sulfonamides are a well-known class of compounds with broad pharmacological activities, including antibacterial, antiviral, and anticancer properties. Researchers have leveraged the reactivity of the sulfonyl chloride group to design and synthesize new sulfonamide derivatives with enhanced efficacy and reduced toxicity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in creating inhibitors targeting carbonic anhydrases, which are implicated in various diseases, including glaucoma and cancer.

In addition to its pharmaceutical applications, Benzenesulfonyl chloride, 4-amino-3,5-dinitro- has been investigated for its potential in material science. Its nitro and amino functional groups make it a valuable precursor for the synthesis of high-energy materials and polymers. Recent work published in ACS Applied Materials & Interfaces highlighted its use in developing thermally stable polymers with applications in aerospace and defense. The study emphasized the compound's ability to improve the mechanical and thermal properties of these materials, making them suitable for extreme environments.

Another promising avenue of research involves the compound's role in chemical biology. Its reactive sulfonyl chloride group allows for selective modification of biomolecules, such as proteins and peptides, enabling the study of biological processes at the molecular level. A 2022 paper in Chemical Communications detailed its use in site-specific protein labeling, a technique critical for understanding protein-protein interactions and cellular signaling pathways. This application underscores the compound's importance in advancing proteomics and drug discovery efforts.

Despite its potential, challenges remain in the handling and application of Benzenesulfonyl chloride, 4-amino-3,5-dinitro-. Its reactivity and sensitivity to moisture necessitate careful storage and handling procedures. Recent advancements in synthetic methodologies, however, have addressed some of these issues. For instance, a 2023 study in Organic Process Research & Development reported improved synthetic routes that enhance the compound's stability and yield, paving the way for its broader adoption in industrial and academic settings.

In conclusion, Benzenesulfonyl chloride, 4-amino-3,5-dinitro- (CAS: 42760-43-0) represents a multifaceted compound with significant implications for chemical biology and medicine. Its applications span drug discovery, material science, and biochemical research, driven by its unique chemical properties. Ongoing studies continue to uncover new uses and optimize its synthesis, ensuring its relevance in future scientific and industrial advancements. Researchers and industry professionals are encouraged to explore its potential further, leveraging the latest findings to drive innovation in their respective fields.